Cas no 1396631-02-9 (N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide)

• Product Name: N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide
• CAS No: 1396631-02-9
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 5400174
• Update Time: 2025-05-26

N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C15H20N2O3S/c1-20-13-5-3-2-4-11(13)6-8-16-15(19)12-10-21-9-7-14(18)17-12/h2-5,12H,6-10H2,1H3,(H,16,19)(H,17,18)
• InChI Key： HFCXVYMUKRGUJY-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(NCCC2=CC=CC=C2OC)=O)C1

Additional information on N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide

Research Brief on N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide (CAS: 1396631-02-9)

N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide (CAS: 1396631-02-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazepane scaffold and methoxyphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a subject of interest for drug discovery and development.

The synthesis of N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide involves a multi-step process that includes the formation of the thiazepane core followed by the introduction of the methoxyphenyl ethyl group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. The compound's structural features, such as the presence of a carboxamide group and a thiazepane ring, contribute to its ability to interact with biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways.

In vitro and in vivo studies have demonstrated that N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide exhibits potent inhibitory activity against specific enzymes, such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs). These enzymes play critical roles in diseases like cancer, arthritis, and Alzheimer's disease. For instance, the compound's ability to selectively inhibit HDAC6 has been linked to its neuroprotective effects in models of neurodegenerative disorders. Additionally, its anti-inflammatory properties have been attributed to the modulation of NF-κB signaling pathways.

Recent preclinical studies have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate favorable bioavailability and metabolic stability, suggesting its potential as a lead compound for further optimization. However, challenges such as off-target effects and dose-dependent toxicity need to be addressed in future research. Collaborative efforts between academic and industrial researchers are underway to explore structural analogs and derivatives to enhance selectivity and reduce adverse effects.

In conclusion, N-[2-(2-methoxyphenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide represents a promising candidate for therapeutic development, with its unique chemical structure and multifaceted biological activities. Ongoing research aims to validate its efficacy and safety in clinical settings, paving the way for its potential application in treating complex diseases. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the importance of continued exploration in the field of chemical biology and drug discovery.